Cas no 2137610-56-9 (1-{3-aminobicyclo1.1.1pentan-1-yl}-3-(2-methoxyethyl)urea)

• Product Name: 1-{3-aminobicyclo1.1.1pentan-1-yl}-3-(2-methoxyethyl)urea
• CAS No: 2137610-56-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6447892
• PubChem ID: 165843152
• Update Time: 2025-05-20

1-{3-aminobicyclo1.1.1pentan-1-yl}-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{3-aminobicyclo1.1.1pentan-1-yl}-3-(2-methoxyethyl)urea
• 1-{3-aminobicyclo[1.1.1]pentan-1-yl}-3-(2-methoxyethyl)urea
• EN300-1067631
• 2137610-56-9

• Inchi： 1S/C9H17N3O2/c1-14-3-2-11-7(13)12-9-4-8(10,5-9)6-9/h2-6,10H2,1H3,(H2,11,12,13)
• InChI Key： KGTGLXQQOSRWSQ-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)NC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-{3-aminobicyclo1.1.1pentan-1-yl}-3-(2-methoxyethyl)urea

Comprehensive Overview of 1-{3-aminobicyclo[1.1.1]pentan-1-yl}-3-(2-methoxyethyl)urea (CAS No. 2137610-56-9)

The compound 1-{3-aminobicyclo[1.1.1]pentan-1-yl}-3-(2-methoxyethyl)urea (CAS No. 2137610-56-9) has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic urea derivative features a 3-aminobicyclo[1.1.1]pentane core, a scaffold increasingly explored for its ability to mimic phenyl rings while offering improved metabolic stability and solubility. The 2-methoxyethyl substituent further enhances its pharmacokinetic profile, making it a promising candidate for drug discovery.

Recent trends in pharmaceutical research highlight the growing demand for small-molecule modulators targeting protein-protein interactions (PPIs). The bicyclo[1.1.1]pentane motif in this compound is particularly noteworthy, as it serves as a bioisostere for tert-butyl or aromatic groups—addressing common challenges like rotational freedom and metabolic lability. Researchers frequently search for "bicyclo[1.1.1]pentane derivatives in drug design" or "urea-based PPI inhibitors," reflecting the compound's relevance in cutting-edge therapies.

From a synthetic perspective, CAS No. 2137610-56-9 exemplifies advancements in bridged ring systems. Its preparation typically involves multi-step organic synthesis, including key transformations such as Buchwald-Hartwig amination and urea coupling reactions. These methods align with the pharmaceutical industry's push toward green chemistry and atom-economical processes, topics frequently queried in academic and industrial forums.

The compound's potential extends to central nervous system (CNS) drug development, where its lipophilicity (logP) and blood-brain barrier permeability are actively studied. Searches for "CNS-penetrant urea derivatives" or "neurotherapeutic bicyclic compounds" underscore its applicability in treating neurological disorders. Additionally, its solubility-enhancing properties make it a candidate for oral bioavailability optimization—a critical factor in modern formulation science.

In the context of personalized medicine, 1-{3-aminobicyclo[1.1.1]pentan-1-yl}-3-(2-methoxyethyl)urea offers modularity for structure-activity relationship (SAR) studies. Its hydrogen-bond donor/acceptors enable targeted interactions with biological macromolecules, a feature often explored in "fragment-based drug discovery" queries. The compound's conformational rigidity also reduces entropic penalties upon binding, a hot topic in computational chemistry discussions.

Regulatory and safety profiles of CAS No. 2137610-56-9 remain under investigation, with preliminary data suggesting favorable toxicological thresholds. Its non-reactive functional groups minimize off-target effects, addressing frequent concerns about "drug-induced hepatotoxicity" in preclinical searches. As the industry shifts toward AI-driven molecular design, this compound's QSAR-compatible features position it as a valuable benchmark.

Future directions for 2137610-56-9 may include proteolysis-targeting chimeras (PROTACs) or covalent inhibitor applications, given its adaptable primary amine moiety. These areas dominate current literature searches, reflecting the compound's versatility. Collaborative studies between academia and biotech sectors are likely to accelerate its translation into clinical candidates.